Cas no 2228328-19-4 (4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine
• CAS No: 2228328-19-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6070629
• PubChem ID: 165697900
• Update Time: 2025-06-15

4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine
• 2228328-19-4
• 4-[(1-ethyl-1H-pyrazol-3-yl)oxy]-4-methylpiperidine
• EN300-1748602

• Inchi： 1S/C11H19N3O/c1-3-14-9-4-10(13-14)15-11(2)5-7-12-8-6-11/h4,9,12H,3,5-8H2,1-2H3
• InChI Key： PWHOGIATPFNHJK-UHFFFAOYSA-N
• SMILES： O(C1C=CN(CC)N=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine

Professional Introduction to Compound with CAS No. 2228328-19-4 and Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine

The compound identified by the CAS number 2228328-19-4 and the product name 4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a pyrazole moiety linked to a piperidine ring, suggests a unique interaction profile that has been extensively explored in recent years.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in drug development. Pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of an ethyl group at the 1-position of the pyrazole ring and an oxygenated linkage to a 4-methylpiperidine scaffold enhances the compound's pharmacological potential. This modification not only improves solubility and metabolic stability but also modulates receptor binding affinity, making it a promising candidate for further investigation.

The 4-methylpiperidine component of the molecule contributes to its pharmacokinetic profile by influencing both lipophilicity and blood-brain barrier penetration. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The presence of a methyl group at the 4-position further fine-tunes the electronic properties of the piperidine ring, potentially enhancing interactions with biological targets such as G protein-coupled receptors (GPCRs) and enzymes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that pyrazole-based piperidine derivatives exhibit significant effects on neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. The oxygenated linkage between the pyrazole and piperidine moieties introduces additional conformational flexibility, which may be exploited to optimize binding interactions with specific therapeutic targets. This structural feature has been a focus of interest in recent synthetic efforts aimed at developing novel psychotropic agents.

Furthermore, the compound's potential as an intermediate in drug synthesis has not gone unnoticed by researchers. The versatility of its core structure allows for facile modifications at multiple positions, enabling the exploration of various pharmacophoric elements. This adaptability is particularly valuable in high-throughput screening programs where rapid diversification of molecular libraries is essential for identifying lead compounds with desired biological activities.

In vitro studies have begun to uncover the mechanistic basis behind the observed biological effects of this compound. Initial assays suggest that it may interact with multiple receptor pathways simultaneously, leading to synergistic therapeutic outcomes. For instance, preliminary data indicate that it may modulate both serotonin and dopamine receptor activity, which could be beneficial in conditions characterized by dysregulation of these neurotransmitter systems.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the pyrazole moiety followed by functional group transformations to achieve the final product structure. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving scalability.

The growing interest in this class of compounds has spurred innovation in computational chemistry approaches. Molecular modeling studies have been instrumental in predicting binding affinities and understanding how structural modifications influence biological activity. These insights are critical for guiding experimental design and accelerating the discovery process.

As research progresses, clinical trials will be essential to validate the therapeutic potential of this compound in human populations. Given its promising preclinical profile, it is anticipated that it may enter clinical development pipelines for conditions such as depression, anxiety disorders, or chronic pain syndromes. The success of such trials will depend on demonstrating both efficacy and safety profiles that meet regulatory standards.

In conclusion,4-(1-ethyl-1H-pyrazol-3-yl)oxy-4-methylpiperidine represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a pyrazole scaffold with a modified 4-methylpiperidine ring offers a versatile platform for drug development targeting neurological disorders among others. Continued research into its biological mechanisms and synthetic optimization will further enhance its value as a pharmaceutical candidate.